Cas no 1627479-49-5 ((E)-2-(4-Chlorophenyl)-N-([1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl)ethenesulfonamide)

• Product Name: (E)-2-(4-Chlorophenyl)-N-([1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl)ethenesulfonamide
• CAS No: 1627479-49-5
• MF: C₁₅H₁₃ClN₄O₂S
• MW: 348.807320356369
• CID: 5681294
• PubChem ID: 78797891
• Update Time: 2025-05-25

(E)-2-(4-Chlorophenyl)-N-([1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl)ethenesulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-26602207
• Z65600406
• 2-(4-chlorophenyl)-N-({[1,2,4]triazolo[4,3-a]pyridin-3-yl}methyl)ethene-1-sulfonamide
• (E)-2-(4-Chlorophenyl)-N-([1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl)ethenesulfonamide
• 1627479-49-5

• Inchi： 1S/C15H13ClN4O2S/c16-13-6-4-12(5-7-13)8-10-23(21,22)17-11-15-19-18-14-3-1-2-9-20(14)15/h1-10,17H,11H2/b10-8+
• InChI Key： KQPXOYUSIXNFNY-CSKARUKUSA-N
• SMILES： ClC1C=CC(=CC=1)/C=C/S(NCC1=NN=C2C=CC=CN12)(=O)=O

Computed Properties

• Exact Mass: 348.0447745g/mol
• Monoisotopic Mass: 348.0447745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 84.7Ų

Additional information on (E)-2-(4-Chlorophenyl)-N-([1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl)ethenesulfonamide

Compound CAS No. 1627479-49-5: (E)-2-(4-Chlorophenyl)-N-([1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl)ethenesulfonamide

The compound with CAS No. 1627479-49-5, named (E)-2-(4-Chlorophenyl)-N-([1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl)ethenesulfonamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound is characterized by its unique structure, which combines a chlorophenyl group, a triazolo[4,3-a]pyridine moiety, and an ethenesulfonamide functional group. The E configuration at the double bond further adds to its structural complexity and specificity.

Recent studies have highlighted the importance of such compounds in drug discovery and development. The triazolo[4,3-a]pyridine core is known for its ability to act as a bioisostere of purine nucleotides, making it a valuable component in the design of kinase inhibitors. Additionally, the ethenesulfonamide group introduces a sulfonamide functionality that can enhance bioavailability and target selectivity. These features make this compound a promising candidate for various therapeutic applications.

One of the most notable aspects of this compound is its potential as an anticancer agent. Research has shown that sulfonamides can modulate key enzymes involved in cell proliferation and apoptosis. The presence of the chlorophenyl group further enhances the molecule's ability to penetrate cellular membranes, thereby improving its efficacy in targeting cancer cells. Recent in vitro studies have demonstrated significant cytotoxic activity against several human cancer cell lines, suggesting its potential as a lead compound for anticancer drug development.

Moreover, the triazolo[4,3-a]pyridine moiety has been implicated in modulating G-protein coupled receptors (GPCRs), which are critical targets for numerous diseases including cardiovascular disorders and neurodegenerative diseases. The combination of this moiety with the ethenesulfonamide group creates a unique pharmacophore that could potentially interact with these receptors in novel ways. Preliminary results from recent animal studies indicate that this compound exhibits promising anti-inflammatory properties without significant adverse effects.

The synthesis of this compound involves a multi-step process that requires precise control over stereochemistry and functional group compatibility. The key steps include the formation of the triazolo[4,3-a]pyridine ring system via cyclization reactions and subsequent coupling with the ethenesulfonamide moiety under optimized conditions. Researchers have reported high yields and excellent stereochemical outcomes when using microwave-assisted synthesis techniques for this compound.

In terms of pharmacokinetics, this compound has shown favorable properties such as moderate solubility and good permeability across biological membranes. These characteristics are essential for ensuring effective drug delivery to target tissues. Furthermore, recent pharmacokinetic studies suggest that this compound has a relatively long half-life in vivo, which could reduce dosing frequency and improve patient compliance.

Despite its promising properties, further research is needed to fully elucidate the mechanism of action of this compound and to evaluate its safety profile in preclinical models. Ongoing studies are focusing on understanding how the chlorophenyl group interacts with cellular transporters and how the sulfonamide functionality influences enzyme inhibition kinetics.

In conclusion, CAS No. 1627479-49-5 represents a cutting-edge molecule with significant potential in therapeutic applications due to its unique structure and promising biological activity. Its development underscores the importance of innovative synthetic strategies and thorough biological evaluation in advancing drug discovery efforts.